Cas no 1155641-84-1 (3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1155641-84-1
• MF: C₁₂H₇FN₂OS₂
• MW: 278.325183153152
• CID: 5695541
• PubChem ID: 43420069
• Update Time: 2025-10-18

3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• STL080816
• AKOS005712052
• 3-(2-fluorophenyl)-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one
• 3-(2-fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one
• BS-5027
• AKOS005886665
• 1155641-84-1
• 3-(2-fluorophenyl)-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-4-one
• CS-0335231
• 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C12H7FN2OS2/c13-7-3-1-2-4-9(7)15-11(16)10-8(5-6-18-10)14-12(15)17/h1-6H,(H,14,17)
• InChI Key： MZVNLQYSFNPFFF-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C(N2)=S)C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 277.99838336g/mol
• Monoisotopic Mass: 277.99838336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.7Ų

Additional information on 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1155641-84-1)

3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1155641-84-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a thieno[3,2-d]pyrimidin-4-one core, which is a privileged scaffold in drug discovery due to its diverse biological activities. The presence of a 2-fluorophenyl substituent and a sulfanylidene group further enhances its potential applications, making it a subject of interest for researchers exploring novel therapeutic agents and functional materials.

The structural uniqueness of 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one lies in its fused ring system, which combines a thiophene and a pyrimidine moiety. This combination is known to impart stability and bioactivity, often leading to compounds with promising pharmacological profiles. Recent studies have highlighted the role of such thienopyrimidine derivatives in modulating enzyme activity and receptor interactions, particularly in the context of kinase inhibition and anti-inflammatory effects. Researchers are actively investigating its potential in addressing unmet medical needs, such as neurodegenerative diseases and cancer.

In addition to its pharmaceutical relevance, CAS No. 1155641-84-1 is also being explored in the field of organic electronics. The fluorophenyl group contributes to the compound's electronic properties, making it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The sulfanylidene functionality can further influence charge transport characteristics, which is a critical factor in the development of next-generation optoelectronic devices. This dual applicability in both life sciences and materials science underscores the versatility of this compound.

From a synthetic chemistry perspective, the preparation of 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one involves multi-step reactions, often starting from commercially available 2-aminothiophene-3-carboxylates. Key steps include cyclocondensation with appropriate reagents to form the pyrimidine ring, followed by fluorophenyl incorporation and sulfur functionalization. Optimization of these synthetic routes is a focal point for chemists aiming to improve yield and purity, which are essential for scaling up production for industrial applications.

The growing interest in CAS No. 1155641-84-1 is reflected in the increasing number of patent filings and academic publications. Searches for terms like "thieno[3,2-d]pyrimidin-4-one synthesis" and "fluorophenyl sulfanylidene derivatives" have surged, indicating a robust demand for knowledge about this compound. Furthermore, its potential as a bioisostere for other pharmacophores has sparked discussions in medicinal chemistry forums, where researchers debate its advantages over traditional scaffolds.

Environmental and safety considerations are also paramount when working with 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one. While it is not classified as hazardous under current regulations, proper handling protocols are recommended to minimize exposure. The compound's stability under various conditions (e.g., pH, temperature) is an area of ongoing study, particularly for applications requiring long-term storage or deployment in harsh environments.

In summary, 3-(2-Fluorophenyl)-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS No. 1155641-84-1) represents a compelling case of how heterocyclic chemistry bridges multiple scientific disciplines. Its pharmacological potential, coupled with its optoelectronic properties, positions it as a molecule of high contemporary relevance. As research progresses, this compound is likely to feature prominently in innovations addressing global challenges in healthcare and sustainable technology.